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Compound of Interest

Compound Name: (-)-Anicyphos

Cat. No.: B1284223 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety, handling, and

storage guidelines for (-)-Anicyphos based on currently available data. Due to the limited

publicly available information on the specific biological applications of (-)-Anicyphos, the

experimental protocol and signaling pathway described herein are representative examples

based on the broader class of organophosphorus compounds. Researchers should validate all

procedures and hypotheses with specific experimental data.

Chemical and Physical Properties
(-)-Anicyphos, with the chemical name (4S)-(-)-5,5-Dimethyl-4-(2-methoxyphenyl)-1,3,2-

dioxaphosphinan-2-ol 2-oxide, is a chiral organophosphorus compound. Its properties are

summarized below.
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Property Value

CAS Number 98674-83-0

Molecular Formula C₁₂H₁₇O₅P

Molecular Weight 272.23 g/mol

Appearance Solid

Melting Point 194-196 °C

Optical Activity [α]22/D −59°, c = 1 in methanol

Storage Temperature 2-8 °C

Safety and Hazard Information
(-)-Anicyphos is classified as an irritant. The primary hazards are skin irritation, serious eye

irritation, and potential respiratory irritation.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

NFPA 704 Ratings
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Category Rating Description

Health 2
Moderate Hazard - Temporary

or minor injury may occur.

Flammability 0
Minimal Hazard - Materials that

will not burn.

Instability 0

Minimal Hazard - Materials that

are normally stable, even

under fire conditions.

Handling and Personal Protective Equipment (PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

crucial to minimize exposure and ensure laboratory safety.

Engineering Controls
Work in a well-ventilated area.

Use a chemical fume hood for all manipulations of the solid compound and its solutions.

Ensure that emergency eye wash stations and safety showers are readily accessible.

Personal Protective Equipment
PPE Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body
A lab coat and other protective clothing as

necessary to prevent skin contact.

Respiratory

In case of inadequate ventilation or when

handling large quantities, use a NIOSH-

approved respirator with an appropriate

cartridge.
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Storage and Stability
Storage Condition Recommendation

Temperature Store in a refrigerator at 2-8 °C.

Container Keep in a tightly sealed, original container.

Atmosphere Store in a dry, well-ventilated area.

Incompatible Materials Strong oxidizing agents.

Chemical Stability
The product is stable under normal handling and

storage conditions.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Representative Experimental Protocol:
Acetylcholinesterase Inhibition Assay
Note: This is a generalized protocol for assessing a common activity of organophosphorus

compounds and has not been specifically validated for (-)-Anicyphos.
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This experiment aims to determine the in vitro inhibitory effect of (-)-Anicyphos on

acetylcholinesterase (AChE) activity using Ellman's reagent (DTNB).

Materials
(-)-Anicyphos

Acetylcholinesterase (AChE) from electric eel

Acetylthiocholine iodide (ATCI)

5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

Phosphate buffer (pH 8.0)

96-well microplate

Microplate reader

Procedure
Prepare Reagents:

Prepare a stock solution of (-)-Anicyphos in a suitable solvent (e.g., DMSO).

Prepare serial dilutions of the (-)-Anicyphos stock solution in phosphate buffer.

Prepare working solutions of AChE, ATCI, and DTNB in phosphate buffer.

Assay Protocol:

Add 25 µL of the (-)-Anicyphos dilutions to the wells of a 96-well plate.

Add 50 µL of the AChE solution to each well and incubate for 10 minutes at room

temperature.

Initiate the reaction by adding 50 µL of the ATCI substrate and 50 µL of the DTNB reagent.
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Immediately measure the absorbance at 412 nm every minute for 15 minutes using a

microplate reader.

Data Analysis:

Calculate the rate of reaction for each concentration of (-)-Anicyphos.

Determine the percentage of AChE inhibition for each concentration relative to a control

without the inhibitor.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration to

determine the IC₅₀ value.
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Caption: Workflow for an in vitro acetylcholinesterase inhibition assay.
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Representative Signaling Pathway: Cholinergic
Synapse
Note: This diagram illustrates the general mechanism of cholinergic neurotransmission, which

is a target for many organophosphorus compounds. The specific interaction of (-)-Anicyphos
with components of this pathway has not been experimentally determined.

Organophosphorus compounds can act as inhibitors of acetylcholinesterase (AChE). In a

cholinergic synapse, acetylcholine (ACh) is released from the presynaptic neuron and binds to

receptors on the postsynaptic neuron. AChE is responsible for the rapid hydrolysis of ACh in

the synaptic cleft, terminating the signal. Inhibition of AChE leads to an accumulation of ACh,

resulting in overstimulation of cholinergic receptors.

Cholinergic Synapse Signaling Diagram
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Caption: Hypothetical inhibition of acetylcholinesterase by (-)-Anicyphos in a cholinergic

synapse.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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